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Compound of Interest

Compound Name: Cyclohexanehexone

Cat. No.: B1329327 Get Quote

This guide provides a detailed comparison of the properties, synthesis, and applications of two

structurally related C₆O₆ species: the neutral molecule cyclohexanehexone and the

rhodizonate dianion. This objective analysis, supported by experimental data, is intended to

inform researchers, scientists, and professionals in drug development and materials science.

At a Glance: Key Property Comparison
The following table summarizes the key quantitative and qualitative properties of

cyclohexanehexone and the rhodizonate anion, highlighting their significant differences in

stability, structure, and function.
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Property Cyclohexanehexone (C₆O₆)
Rhodizonate Anion
(C₆O₆²⁻)

Molar Mass 168.06 g/mol [1]

168.06 g/mol (anion only);

214.04 g/mol (as disodium

salt)[2]

Physical Appearance Brown powder[3]
Salts are typically violet, dark

green, or grey powders[2]

Stability
Highly unstable, sensitive to

ambient conditions[1][3][4]

Stable in solid salts; aqueous

solutions are unstable and

decompose over days[5]

Structure
Neutral, six-membered ring

with six ketone groups[1]

Dianionic, planar, aromatic ring

with delocalized charge over

the six C-O units[5]

Solubility

Information not readily

available; likely reactive in

many solvents.

Sodium and potassium salts

are soluble in water[6]

Melting/Decomposition
Decomposes under heating

(synthesis at 180°C)[3]

Sodium salt melts at >300

°C[4]

¹³C NMR Spectrum
Single peak at 179 ppm (in

solution)[3]

Multiple peaks due to lower

symmetry in solution, with key

signals around 170-180 ppm[7]

Primary Application

Experimental high-capacity

cathode material for lithium-ion

batteries[8]

Analytical reagent for the

detection of heavy metals

(e.g., lead, barium)[6][8]

Structural and Stability Differences
The core difference between cyclohexanehexone and the rhodizonate anion lies in their

electronic structure, which dictates their stability and reactivity.

Cyclohexanehexone (C₆O₆) is the neutral, fully oxidized form of a cyclohexane ring. It is an

oxocarbon, consisting solely of carbon and oxygen.[1] The presence of six highly electrophilic
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adjacent carbonyl groups results in significant ring strain and inherent instability.[3] For a long

time, it was considered an elusive molecule, only observable as a fragment in mass

spectrometry.[1] Recent successful bulk synthesis has been achieved, but the compound

remains highly sensitive to ambient conditions.[3][4]

The Rhodizonate Anion (C₆O₆²⁻) is the conjugate base of rhodizonic acid. This dianion gains

considerable stability through aromaticity. The two excess electrons are delocalized across the

planar six-membered ring, creating a symmetric system where the charge is evenly distributed

among the six oxygen atoms.[5] This aromatic stabilization makes the rhodizonate anion

significantly more stable than its neutral counterpart, allowing it to be isolated as stable salts

(e.g., sodium rhodizonate, potassium rhodizonate).[2][5] However, its stability in aqueous

solutions is limited, with decomposition occurring over a period of days.[5]

Cyclohexanehexone (C₆O₆) Rhodizonate Anion (C₆O₆²⁻)

c6o6_structure rho_structure
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Caption: Molecular structures of Cyclohexanehexone and the Rhodizonate anion.

Experimental Protocols
Synthesis of Cyclohexanehexone (C₆O₆)
This protocol is based on the recently reported bulk synthesis method.[3] Cyclohexanehexone
is highly sensitive and should be handled under inert conditions.

Methodology: Thermal Dehydration

Starting Material: Commercially available dodecahydroxycyclohexane dihydrate

(C₆(OH)₁₂·2H₂O), often mislabeled as cyclohexanehexone octahydrate.
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Apparatus: A vacuum-rated heating mantle and a round-bottom flask connected to a high-

vacuum pump.

Procedure:

Place the starting material into the round-bottom flask.

Heat the flask to 180 °C under continuous high vacuum.

Maintain these conditions to allow for the complete removal of water molecules.

The resulting product is a brown powder, which should be stored under an inert

atmosphere (e.g., in a glovebox) to prevent degradation.

Characterization: The product can be characterized by ¹³C NMR, which should show a single

peak at approximately 179 ppm.[3]

Start: Dodecahydroxycyclohexane
dihydrate (C₆(OH)₁₂·2H₂O)

Heat to 180°C
Under High Vacuum

Thermal Dehydration

Product: Cyclohexanehexone
(C₆O₆) Brown Powder

Store under
Inert Atmosphere
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Caption: Experimental workflow for the synthesis of Cyclohexanehexone.
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Synthesis of Sodium Rhodizonate (Na₂C₆O₆)
This protocol is a representative method based on the oxidation of myo-inositol.

Methodology: Oxidation and Neutralization

Starting Material: myo-Inositol, concentrated nitric acid, and sodium hydroxide.

Procedure:

Oxidation: In a fume hood, carefully reflux myo-inositol with concentrated nitric acid. This

reaction will produce nitrogen dioxide fumes and should be performed with appropriate

ventilation.

Dilution: After the initial reaction, the mixture is cooled and diluted with deionized water.

Neutralization: The acidic solution is carefully neutralized with a solution of sodium

hydroxide. The pH should be adjusted to be slightly basic to precipitate the sodium

rhodizonate salt.

Crystallization & Isolation: The precipitated dark-colored salt is collected by filtration,

washed with a small amount of cold water and then ethanol, and dried under vacuum.

Purification: Salts of rhodizonic acid are often difficult to purify by recrystallization due to

decomposition.[6] Therefore, a high-purity synthesis is crucial.
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Caption: Experimental workflow for the synthesis of Sodium Rhodizonate.

Analytical Application: Detection of Lead using Sodium
Rhodizonate
This protocol describes the widely used spot test for detecting lead (Pb²⁺), for example, in

gunshot residue analysis.

Methodology: Colorimetric Spot Test

Reagents:

Sodium Rhodizonate Solution: A freshly prepared saturated aqueous solution (dark tea

color). The solution is only effective for about an hour.
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Buffer Solution (pH 2.8): Prepared by dissolving sodium bitartrate (1.9 g) and tartaric acid

(1.5 g) in 100 mL of deionized water.

5% Hydrochloric Acid Solution.

Procedure:

A sample of the suspected material is transferred to filter paper.

The paper is first sprayed with the pH 2.8 buffer solution.

Next, the paper is sprayed with the sodium rhodizonate solution. The presence of lead is

indicated by the formation of a scarlet to purple color.

To confirm, the colored spot is then treated with 5% HCl. If the color persists or turns blue-

violet, it confirms the presence of lead, as most other metal rhodizonate complexes are

unstable in acidic conditions.

Applications in Research and Development
The distinct properties of cyclohexanehexone and the rhodizonate anion lead to their use in

very different fields.

Cyclohexanehexone: A High-Potential Material for Energy Storage

The high density of carbonyl groups in cyclohexanehexone makes it an attractive candidate

for high-capacity electrode materials in rechargeable batteries.

Mechanism: In a lithium-ion battery, cyclohexanehexone can act as a cathode material. The

multiple C=O bonds can reversibly react with lithium ions during the charge-discharge

cycles, allowing for a high storage capacity.

Performance: Experimental studies have shown that C₆O₆ can exhibit an exceptionally high

capacity of 902 mAh g⁻¹ at an average voltage of 1.7 V, which corresponds to a high energy

density.[8] This performance suggests its potential for developing next-generation energy

storage devices, although challenges related to its instability and solubility in electrolytes

need to be addressed.
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Discharge
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Electrolyte
(Li⁺ ions)Li ➝ Li⁺ + e⁻
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LiₙC₆O₆ ➝ C₆O₆ + nLi⁺ + ne⁻Li⁺ + e⁻ ➝ Li
C₆O₆ + nLi⁺ + ne⁻ ➝ LiₙC₆O₆
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Caption: Redox process of Cyclohexanehexone in a lithium-ion battery.

Rhodizonate Anion: A Workhorse in Analytical Chemistry

The ability of the rhodizonate anion to form intensely colored, insoluble complexes with heavy

metal ions is the basis for its primary application.

Mechanism: The rhodizonate anion acts as a chelating agent. When it reacts with specific

metal ions, particularly Pb²⁺ and Ba²⁺, it forms a stable, colored precipitate. The reaction is

highly sensitive.

Applications:

Forensic Science: It is a standard method for the detection of lead in gunshot residue,

helping to determine firing range.[8]

Environmental and Safety Testing: Used in commercial kits to test for lead in paint, soil,

and water.[8]

Qualitative Analysis: A reliable spot test in analytical chemistry for the presence of various

metal ions. The specificity for lead can be enhanced by controlling the pH.[9]

In conclusion, while both cyclohexanehexone and the rhodizonate anion share the same

C₆O₆ stoichiometry, their differing electronic structures give rise to a stark contrast in their

chemical properties and applications. Cyclohexanehexone is an unstable, high-energy

molecule with potential in materials science, whereas the aromatic and more stable

rhodizonate anion is a well-established tool in analytical chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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